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dorrigocin A dorrigocin A
Brand Name: Vulcanchem
CAS No.: 158446-29-8
VCID: VC0176718
InChI: InChI=1S/C27H41NO8/c1-17(14-18(2)27(35)22(36-4)12-7-5-6-8-13-25(32)33)26(34)19(3)21(29)11-9-10-20-15-23(30)28-24(31)16-20/h7-8,12-14,18-20,22,26-27,34-35H,5-6,9-11,15-16H2,1-4H3,(H,32,33)(H,28,30,31)/b12-7+,13-8+,17-14+/t18-,19-,22+,26+,27+/m1/s1
SMILES: CC(C=C(C)C(C(C)C(=O)CCCC1CC(=O)NC(=O)C1)O)C(C(C=CCCC=CC(=O)O)OC)O
Molecular Formula: C27H41NO8
Molecular Weight: 507.624

dorrigocin A

CAS No.: 158446-29-8

Main Products

VCID: VC0176718

Molecular Formula: C27H41NO8

Molecular Weight: 507.624

dorrigocin A - 158446-29-8

CAS No. 158446-29-8
Product Name dorrigocin A
Molecular Formula C27H41NO8
Molecular Weight 507.624
IUPAC Name (2E,6E,8S,9S,10R,11E,13R,14S)-18-(2,6-dioxopiperidin-4-yl)-9,13-dihydroxy-8-methoxy-10,12,14-trimethyl-15-oxooctadeca-2,6,11-trienoic acid
Standard InChI InChI=1S/C27H41NO8/c1-17(14-18(2)27(35)22(36-4)12-7-5-6-8-13-25(32)33)26(34)19(3)21(29)11-9-10-20-15-23(30)28-24(31)16-20/h7-8,12-14,18-20,22,26-27,34-35H,5-6,9-11,15-16H2,1-4H3,(H,32,33)(H,28,30,31)/b12-7+,13-8+,17-14+/t18-,19-,22+,26+,27+/m1/s1
Standard InChIKey HJCZOTBHYAPUHT-LPYGBFRZSA-N
SMILES CC(C=C(C)C(C(C)C(=O)CCCC1CC(=O)NC(=O)C1)O)C(C(C=CCCC=CC(=O)O)OC)O
Synonyms dorrigocin A
Last Modified Aug 20 2021
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